2-Nitro-5-thiocyanatobenzoic acid

• IUPAC Name: 2-nitro-5-thiocyanatobenzoic acid
• InChI: InChI=1S/C8H4N2O4S/c9-4-15-5-1-2-7(10(13)14)6(3-5)8(11)12/h1-3H,(H,11,12)
• InChI Key: NQUNIMFHIWQQGJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1SC#N)C(=O)O)[N+](=O)[O-]
• Molecular Formula: C8H4N2O4S
• DSSTOX Substance ID: DTXSID6067543
• Molecular Weight: 224.20 g/mol
• CAS RN: 30211-77-9

Description

2-Nitro-5-thiocyanatobenzoic acid (NTCB) is a highly reactive reagent. It is used to cyanylate proteins and to specifically cleave the amino-terminal peptide bond of cysteine residues. It also acts as an hydratase inhibitor.

Synthesis Analysis

NTCB is a highly reactive reagent that transfers its cyano group rapidly to a nucleophilic thiolate. It has been proposed as a reagent for converting thiol groups in proteins into their S-cyano derivatives.

Molecular Structure Analysis

The linear formula of NTCB is O2NC6H3(SCN)CO2H. Its molecular weight is 224.19.

Chemical Reactions Analysis

NTCB selectively modifies cysteine to form S-cyano-cysteine, in which the S–Cβ bond is highly polarized. This bond can trigger E2 elimination to generate dehydroalanine. When cysteine is at the flexible C-terminal end of a protein, the dehydroalanine formation is highly effective.

Physical And Chemical Properties Analysis

NTCB has a molecular weight of 224.19. Its melting point is 156-157 °C.

Scientific Research Applications

Protein Cyanylation

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Specific Cleavage of Cysteine Residues

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Hydratase Inhibition

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Protein Modification

The compound is used for the site-specific modification of proteins. .

Optimization of Protein Cleavage

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Mechanism of Action

Target of Action

The primary target of 2-Nitro-5-thiocyanatobenzoic acid (NTCB) are the thiol groups in proteins , specifically the cysteine residues . These residues play a crucial role in protein structure and function, often forming disulfide bonds that contribute to the protein’s tertiary structure.

Mode of Action

NTCB is a highly reactive reagent that transfers its cyano group rapidly to a nucleophilic thiolate . When it is provided to a protein, it will quickly cyanylate the protein cysteine to form S-cyano-cysteine . This compound undergoes reversible intramolecular addition with the cysteine N-amide to generate 1-acyl-2-iminothiazolidine , an intermediate that can undergo nucleophilic acyl substitution .

Biochemical Pathways

The biochemical pathway primarily affected by NTCB involves the modification and cleavage of proteins at cysteine residues . The conversion of thiol groups in proteins into their S-cyano derivatives can lead to changes in protein structure and function, potentially affecting downstream biochemical pathways.

Result of Action

The result of NTCB’s action is the modification of proteins through the cyanylation of cysteine residues . This can lead to changes in protein structure and function, with potential impacts on cellular processes and pathways. In some cases, NTCB is used to specifically cleave the amino-terminal peptide bond of cysteine residues .

Safety and Hazards

Inhalation of NTCB may cause irritation of the respiratory tract. Ingestion may be harmful. Skin contact may cause an allergic skin reaction. Eye contact should be avoided.

Future Directions

NTCB is used to cyanylate proteins and to specifically cleave the amino-terminal peptide bond of cysteine residues. It also acts as an hydratase inhibitor. It is used in research and development, but not for medicinal or household use.

Relevant Papers One relevant paper discusses the use of NTCB for the site-specific conversion of cysteine in a protein to dehydroalanine. Another paper discusses the identification of alternative products and optimization of NTCB cyanylation and cleavage at cysteine residues.

Q & A

Q1: How does 2-Nitro-5-thiocyanatobenzoic acid interact with its target and what are the downstream effects?

A: 2-Nitro-5-thiocyanatobenzoic acid (NTCB) primarily targets cysteine residues in proteins. [, , , , , , , , , ] It reacts with the sulfhydryl group (-SH) of cysteine, initially forming an S-cyano derivative (a thiocyanate). [, ] This modification can have several downstream effects:

• Cleavage at cysteine residues: Under certain conditions, the S-cyano derivative can be further cleaved, leading to protein fragmentation. This property is particularly useful in protein analysis, such as mapping cysteine residues and identifying protein interaction sites. [, , ]
• Formation of dehydroalanine: In specific contexts, particularly at the C-terminus of proteins, NTCB can facilitate the conversion of cysteine to dehydroalanine. [] This is a valuable tool for generating protein probes and studying post-translational modifications.
• Alteration of protein structure and function: The introduction of a cyano group can disrupt protein structure and potentially affect protein activity. This has been observed in studies on enzymes like carboxypeptidase Y and apoflavodoxin. [, ]

Q2: What is the structural characterization of 2-Nitro-5-thiocyanatobenzoic acid?

A2: 2-Nitro-5-thiocyanatobenzoic acid has the following structural characteristics:

• Spectroscopic Data: While specific spectroscopic data depends on the technique used, key features include:
  • NMR: The thiocyanate carbon in NTCB-modified proteins typically shows a characteristic chemical shift in ¹³C NMR. []
  • Mass Spectrometry: NTCB modification leads to predictable mass shifts in peptides and proteins, aiding in their identification and characterization. [, ]

Q3: How does 2-Nitro-5-thiocyanatobenzoic acid perform under various conditions?

A3: The performance and applications of NTCB can vary depending on the reaction conditions, including:

• pH: The reaction of NTCB with cysteine is favored at alkaline pH. []
• Presence of Cyanide Ions: The addition of excess cyanide ions (CN-) promotes the formation of the S-cyano derivative and minimizes the formation of alternative products. []
• Protein Structure: The efficiency of dehydroalanine formation is influenced by the location of the cysteine residue within the protein. [] C-terminal cysteines are more readily converted compared to internal ones.

Q4: What are the applications of 2-Nitro-5-thiocyanatobenzoic acid in studying membrane proteins?

A: NTCB is particularly useful in the analysis of membrane proteins, which are often difficult to study due to their hydrophobicity. [] The use of NTCB, prior to enzymatic digestion, enhances the identification of membrane proteins in mass spectrometry analyses. [] This is because NTCB can more readily access cleavage sites within membrane proteins, improving subsequent enzymatic digestion. []

Q5: Has computational chemistry been used to study 2-Nitro-5-thiocyanatobenzoic acid?

A: Yes, computational chemistry, particularly molecular orbital calculations, has been used to study the structure and electronic properties of phenylthiocyanates, including NTCB. [] These studies have provided insights into the reactivity of these compounds with thiols, suggesting that nucleophilic attack likely occurs at the cyano-carbon rather than the sulfur atom. []

Q6: Are there alternative compounds or methods for achieving similar results?

A6: While NTCB offers unique advantages, alternative methods for cysteine modification and protein cleavage exist:

• Other Chemical Reagents: Cyanogen bromide (CNBr) is a well-established reagent for cleaving proteins at methionine residues. []
• Enzymatic Methods: Proteases like trypsin and chymotrypsin are commonly used for controlled protein digestion. []